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Compound of Interest

Cytidine-2',3'-monophosphoric
Compound Name:

acid
CAS No.: 27214-06-8
Cat. No.: B1602722

Get Quote

Executive Summary & Scientific Context

Cytidine-2',3'-monophosphoric acid (2',3'-cCMP) is a cyclic nucleotide derivative primarily
utilized as a substrate for Ribonuclease A (RNase A) kinetic assays. Unlike standard
nucleotides, the 2',3'-cyclic phosphate bond renders this molecule reactive to hydrolysis,
yielding a mixture of 2'-CMP and 3'-CMP.

While 2',3'-cCMP is generally classified as non-hazardous under GHS (Globally Harmonized
System) criteria, its disposal requires strict adherence to Good Laboratory Practice (GLP).
Improper disposal not only risks regulatory non-compliance but can also introduce bioactive
phosphate sources into environmental water systems.

The Core Philosophy: Treat this substance as Chemical Waste, not General Waste. This
ensures a chain of custody that protects both the environment and the integrity of your
laboratory's safety culture.

Hazard Assessment & Physicochemical Profile
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Before disposal, one must understand the material's state and reactivity. 2',3'-cCMP is an
organic acid; while weak, it can alter the pH of local waste streams if accumulated in bulk.

Table 1: Physicochemical Properties Relevant to

Disposal
Property Specification Operational Implication
Use for waste manifest
CAS Number 84-52-6 )
labeling.
) ) ] Dust generation is the primary
Physical State White Crystalline Powder ) o
inhalation risk.
Spills can be cleaned with
Water Solubility Soluble water; aqueous waste streams
are common.
o Hydrolyzes in acidic/basic Degrades to 2'-CMP and 3'-
Reactivity » )
conditions CMP over time.
Do not mix with chromic acid,
Incompatibilities Strong Oxidizing Agents perchlorates, or nitric acid in

waste containers.

Operational Handling & PPE

Although 2',3'-cCMP exhibits low acute toxicity, the "Universal Precautions” approach is non-
negotiable to prevent cross-contamination of RNase-sensitive workspaces.

o Respiratory: Use a NIOSH-approved N95 dust mask if weighing large quantities (>109)
outside a fume hood.

e Dermal: Nitrile gloves (minimum 0.11 mm thickness).

o Why? Skin oils contain RNases that degrade the product; conversely, while the product is
safe, it is an acid and can cause mild irritation upon prolonged contact.

e Ocular: Safety glasses with side shields.[1]
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Disposal Workflows

Do not dispose of this material via municipal trash or sanitary sewer systems unless explicitly
authorized by your facility's Environmental Health & Safety (EHS) officer.

Scenario A: Solid Waste (Expired or Excess Powder)

Objective: Complete destruction via high-temperature incineration.

Containment: Place the expired material in a high-density polyethylene (HDPE) or glass
container.

e Labeling: Label clearly as "Non-Regulated Organic Solid."
o Constituents: Cytidine-2',3'-monophosphoric acid (100%).
e Segregation: Do not mix with oxidizers or sharps.[2]

o Hand-off: Transfer to your facility's chemical waste management team for off-site
incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Buffers)

Objective: Segregation of aqueous organic waste. Context: Most 2',3'-cCMP waste is
generated as dilute buffer solutions (e.g., 100 mM Acetate/Tris buffers) following enzyme
assays.

e pH Check: Verify the pH of the waste solution.[3]

o Action: If pH < 3 or > 10, neutralize to pH 6-8 using dilute NaOH or HCI to prevent
container corrosion.

e Collection: Pour into a "Non-Hazardous Aqueous Chemical Waste" carboy.

o Note: Even if the concentration is mM (millimolar), avoid drain disposal to prevent
phosphate loading in local wastewater.

o Labeling: List all buffer components (e.g., "Water 98%, Sodium Acetate 1%, Cytidine-2',3'-
CMP <1%").
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Spill Management Protocol

Causality: Dust generation during cleanup is a higher risk than the toxicity of the chemical itself.
e Dry Spill (Powder):
o Do NOT dry sweep vigorously (creates aerosols).

o Protocol: Cover the spill with a damp paper towel to weigh down the powder. Scoop the
wet mass into a chemical waste bag.

o Wet Spill (Solution):

o Protocol: Absorb with inert material (vermiculite or chemical spill pads). Place in a sealed
bag labeled "Debris contaminated with 2',3'-cCMP."

Decision Logic Visualization

The following diagram illustrates the decision matrix for disposing of Cytidine-2',3'-
monophosphoric acid based on its physical state and contamination level.
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Figure 1: Decision matrix for the segregation and disposal of Cytidine-2',3'-monophosphoric
acid waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1602722/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-cytidine-2-3-monophosphoric-acid
https://www.benchchem.com/product/b1602722/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-cytidine-2-3-monophosphoric-acid
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.epa.gov/hwgenerators
https://www.benchchem.com/product/b1602722?utm_src=pdf-custom-synthesis#bc-rfq
https://www.carlroth.com/medias/SDB-2319-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjk2NzN8YXBwbGljYXRpb24vcGRmfGFEQTNMMmczT0M4NU1UZ3pORGcwTlRFd01qTTRMMU5FUWw4eU16RTVYMDFVWDBWT0xuQmtaZ3xhZTIwNmJjMzYwNjkyN2YxZTQ3YzNjOWNlYTk1MDkzYWM2MTNjZWE2NmEwZDRkZWM5YTI3MzViMjcyOWNmNGIz
https://chemstock.ae/wp-content/uploads/2019/05/msds/52020MSDS.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b1602722/docs#operational-guide-safe-handling-and-disposal-of-cytidine-2-3-monophosphoric-acid
https://www.benchchem.com/product/b1602722/docs#operational-guide-safe-handling-and-disposal-of-cytidine-2-3-monophosphoric-acid
https://www.benchchem.com/product/b1602722/docs#operational-guide-safe-handling-and-disposal-of-cytidine-2-3-monophosphoric-acid
https://www.benchchem.com/product/b1602722/docs#operational-guide-safe-handling-and-disposal-of-cytidine-2-3-monophosphoric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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